![molecular formula C24H30N6O3 B2780237 3-(2,5-dimethylbenzyl)-1,7-dimethyl-8-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione CAS No. 927542-96-9](/img/structure/B2780237.png)
3-(2,5-dimethylbenzyl)-1,7-dimethyl-8-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
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Description
3-(2,5-dimethylbenzyl)-1,7-dimethyl-8-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C24H30N6O3 and its molecular weight is 450.543. The purity is usually 95%.
BenchChem offers high-quality 3-(2,5-dimethylbenzyl)-1,7-dimethyl-8-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,5-dimethylbenzyl)-1,7-dimethyl-8-(2-morpholinoethyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- Details : It accelerates the curing process in single-component water-based systems. Due to steric hindrance effects, it extends the storage life of components containing NCO groups. It finds application in rigid polyurethane foam systems and can also be used in flexible foams, semi-rigid foams, and CASE (coatings, adhesives, sealants, and elastomers) materials .
- Details : Its amino group’s steric effects contribute to prolonged storage stability of NCO-containing components. It is primarily employed in single-component rigid polyurethane foam systems but can also be utilized in polyether-based and polyester-based polyurethane foams .
- Details : It promotes cross-linking in epoxy systems, enhancing their mechanical properties and chemical resistance. Its unique structure contributes to improved performance in specific applications .
- Details : When exposed to UV light, it initiates polymerization reactions, leading to rapid curing of coatings. Its morpholine groups facilitate efficient energy transfer during photopolymerization .
- Details : Its solvating properties make it useful for dissolving and reacting various organic compounds. Researchers often utilize it in specific synthetic procedures .
- Details : Medicinal chemists utilize it to create derivatives with potential pharmaceutical applications. Its unique structure can be modified to impart desired properties to drug candidates .
Polyurethane Catalyst
Foaming Agent
Curing Agent for Epoxy Resins
Photoinitiator in UV-Curable Coatings
Solvent for Organic Synthesis
Intermediate in Medicinal Chemistry
properties
IUPAC Name |
2-[(2,5-dimethylphenyl)methyl]-4,7-dimethyl-6-(2-morpholin-4-ylethyl)purino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H30N6O3/c1-16-5-6-17(2)19(13-16)15-30-22(31)20-21(26(4)24(30)32)25-23-28(18(3)14-29(20)23)8-7-27-9-11-33-12-10-27/h5-6,13-14H,7-12,15H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXMRIBURYRJHPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C(=O)C3=C(N=C4N3C=C(N4CCN5CCOCC5)C)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H30N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
450.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 16615290 |
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